N-((4-(4-fluorophenyl)-5-((2-(indolin-1-yl)-2-oxoethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)-4-methyl-3-nitrobenzamide

• IUPAC Name: N-[[5-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]sulfanyl-4-(4-fluorophenyl)-1,2,4-triazol-3-yl]methyl]-4-methyl-3-nitrobenzamide
• InChI: InChI=1S/C27H23FN6O4S/c1-17-6-7-19(14-23(17)34(37)38)26(36)29-15-24-30-31-27(33(24)21-10-8-20(28)9-11-21)39-16-25(35)32-13-12-18-4-2-3-5-22(18)32/h2-11,14H,12-13,15-16H2,1H3,(H,29,36)
• InChI Key: QPWBSWNQCTVHAQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NCC2=NN=C(N2C3=CC=C(C=C3)F)SCC(=O)N4CCC5=CC=CC=C54)[N+](=O)[O-]
• Molecular Formula: C27H23FN6O4S
• Molecular Weight: 546.6 g/mol

Description

N-((4-(4-fluorophenyl)-5-((2-(indolin-1-yl)-2-oxoethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)-4-methyl-3-nitrobenzamide is a useful research compound. Its molecular formula is C27H23FN6O4S and its molecular weight is 546.58. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Properties

Research has demonstrated the synthesis of compounds with fluorine atoms and triazole functionalities, emphasizing their antimicrobial potential. For instance, Desai, Rajpara, and Joshi (2013) explored the microwave-induced synthesis of fluorobenzamides containing thiazole and thiazolidine, showcasing promising antimicrobial analogs. These compounds were tested against various bacterial and fungal strains, with specific derivatives showing significant activity at minimal inhibitory concentrations (MICs) (Desai, Rajpara, & Joshi, 2013).

Antifungal and Apoptotic Effects

Another study by Çavușoğlu, Yurttaş, and Cantürk (2018) focused on the synthesis of triazole-oxadiazole compounds and their antifungal and apoptotic effects against Candida species. Their findings revealed that certain compounds exhibited potent antifungal activity, with additional investigations confirming apoptotic effects on fungal cells. This research highlights the therapeutic potential of triazole derivatives in treating fungal infections (Çavușoğlu, Yurttaş, & Cantürk, 2018).

Catalytic Activity and Biological Evaluation

Rao et al. (2019) examined the catalytic activity of nickel ferrite nanoparticles in the synthesis of oxazolone derivatives, including an evaluation of their biological activity. The synthesis process was optimized to produce derivatives with potential antioxidant and antimicrobial properties, underscoring the versatility of such compounds in medicinal chemistry (Rao et al., 2019).